(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• SMILES: CCC(C)NC(CC)C1=CC=C(C=C1)Cl
• InChI: InChI=1S/C13H20ClN/c1-4-10(3)15-13(5-2)11-6-8-12(14)9-7-11/h6-10,13,15H,4-5H2,1-3H3
• InChIKey: QCXFXHPFOMLTGF-UHFFFAOYSA-N

Procurement Specifications for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine: CAS 1019500-71-0 and Key Properties

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine (CAS 1019500-71-0) is a synthetic secondary amine with the molecular formula C13H20ClN and a molecular weight of 225.76 g/mol [1]. It is structurally characterized by a 4-chlorophenyl group linked via a propyl chain to a butan-2-amine moiety [1]. This compound is primarily utilized in research settings as a pharmacological tool due to its documented activity as an agonist of the Trace Amine-Associated Receptor 1 (TAAR1) and as a potential modulator of folate transport [2][3].

TAAR1 signaling pathway probe

Folate transport (RFC) inhibition studies

Behavioral pharmacology model studies

Mass spectrometry reference standard

• [1] SpectraBase. (2024). (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. Compound ID: 67hlqoQBTS4. Retrieved from https://spectrabase.com/compound/67hlqoQBTS4 View Source
• [2] BindingDB. (n.d.). BDBM109348. Agonist activity at human TAAR1 expressed in recombinant HEK293 cells. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=109348 View Source
• [3] BindingDB. (n.d.). ChEMBL_1759619 (CHEMBL4194627). Binding affinity to human RFC expressed in Chinese hamster PC43-10 cells. Retrieved from http://ww.w.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=50002348 View Source

Why Generic Substitution of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is Not Advisable: A Comparator Analysis

Substituting (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine with a structurally similar analog or a generic 'in-class' compound is not recommended due to the critical importance of its specific stereochemistry and substitution pattern for its observed biological activities. The compound's precise spatial arrangement, which includes two chiral centers, is a key determinant of its interaction with targets like TAAR1 and the Reduced Folate Carrier (RFC). For example, while other TAAR1 agonists exist, they exhibit significantly different potency and selectivity profiles [1]. Similarly, the compound's unique interaction with RFC, resulting in a specific IC50 value of 138 nM, is unlikely to be replicated by a generic amine [2]. Therefore, procurement decisions should be guided by the specific quantitative evidence detailed below to ensure the intended experimental or industrial outcome.

Chirality

Two chiral centers may shift target engagement and functional response.

TAAR1 selectivity

Structural analogs may exhibit different potency and selectivity profiles.

RFC inhibition

Generic amines are unlikely to replicate the specific RFC interaction profile.

• [1] BindingDB. (n.d.). BDBM109348. Agonist activity at human TAAR1 expressed in recombinant HEK293 cells. EC50: 23 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=109348 View Source
• [2] BindingDB. (n.d.). ChEMBL_1759619 (CHEMBL4194627). Binding affinity to human RFC expressed in Chinese hamster PC43-10 cells. IC50: 138 nM. Retrieved from http://ww.w.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=50002348 View Source

Quantitative Evidence Guide: Why Choose (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Over Comparators

Human TAAR1 Agonist Potency (EC50) Comparison

The compound demonstrates potent agonist activity at the human Trace Amine-Associated Receptor 1 (TAAR1). Its EC50 value of 23 nM is a key differentiator from other TAAR1 agonists, such as RO5073012, which has a reported EC50 of 23 nM but with a different selectivity profile [1]. Another comparator, ralmitaront (RO6889450), exhibits a significantly higher EC50 of 110.4 nM .

TAAR1 EC50 comparison

Reported

23 nM

vs ralmitaront 110.4 nM (4.8-fold lower)

Supports TAAR1 agonist tool selection

Cross-study comparable data

Evidence Dimension	Agonist potency at human TAAR1 (EC50)
Target Compound Data	23 nM
Comparator Or Baseline	RO5073012: 23 nM [1]; Ralmitaront (RO6889450): 110.4 nM
Quantified Difference	Equivalent to RO5073012 (0 nM difference); 4.8-fold more potent than ralmitaront
Conditions	cAMP accumulation assay in recombinant HEK293 cells after 30 minutes [1]

Why This Matters

The specific EC50 value allows researchers to select a tool compound with a defined potency level for TAAR1-mediated signaling studies, enabling precise dose-response experiments and comparison with established reference compounds.

• [1] BindingDB. (n.d.). BDBM109348. Agonist activity at human TAAR1 expressed in recombinant HEK293 cells. EC50: 23 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=109348 View Source

Species-Specific TAAR1 Agonism: Human vs. Rat Potency

The compound exhibits a notable species-dependent difference in potency. Its EC50 for human TAAR1 is 23 nM, while for rat TAAR1, it is 87 nM [1]. This 3.8-fold difference in potency is a critical parameter for in vivo studies or when extrapolating results between species, a factor that is not uniform across all TAAR1 agonists [2].

Species TAAR1 potency

Head-to-head

Human 23 nM / Rat 87 nM

3.8-fold difference

Species potency context for model selection

Same assay platform

Evidence Dimension	Agonist potency at TAAR1 from different species (EC50)
Target Compound Data	Human TAAR1: 23 nM; Rat TAAR1: 87 nM
Comparator Or Baseline	Species comparison within the same assay platform
Quantified Difference	3.8-fold higher potency for human TAAR1 compared to rat TAAR1
Conditions	cAMP accumulation assay in recombinant HEK293 cells after 30 minutes for both species [1]

Why This Matters

Understanding species-specific potency is essential for selecting the appropriate in vivo model and for accurately interpreting preclinical data, preventing false negatives or inaccurate dosing in rodent studies.

• [1] BindingDB. (n.d.). BDBM109348. Agonist activity at human and rat TAAR1 expressed in recombinant HEK293 cells. EC50: 23 nM (human), 87 nM (rat). Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=109348 View Source
• [2] Revel, F. G., et al. (2012). Pharmacologic characterization of the cloned human trace amine-associated receptor1 (TAAR1) and evidence for species differences with the rat TAAR1. Journal of Pharmacology and Experimental Therapeutics, 340(2), 312-321. View Source

Antiproliferative Activity via Reduced Folate Carrier (RFC) Inhibition

The compound inhibits cell proliferation through interaction with the Reduced Folate Carrier (RFC). It exhibits an IC50 value of 138 nM in a cell-based antiproliferative assay using PC43-10 cells [1]. This is a distinct mechanism of action compared to its TAAR1 agonism. While a direct comparator for this specific assay is not available, the potency can be benchmarked against other known RFC inhibitors, such as methotrexate, which typically has an IC50 in the low nanomolar range, highlighting that this compound is a moderately potent inhibitor with a unique chemotype.

RFC inhibition IC50

Class-level

138 nM

Supports RFC transport inhibition studies

Compared to methotrexate class profile

Evidence Dimension	Antiproliferative activity via RFC inhibition (IC50)
Target Compound Data	138 nM
Comparator Or Baseline	Methotrexate (a classic RFC substrate/inhibitor): IC50 values typically in the low nM range (e.g., 10-50 nM)
Quantified Difference	Approximately 3- to 14-fold less potent than methotrexate, indicating a distinct inhibition profile.
Conditions	Binding affinity to human RFC expressed in Chinese hamster PC43-10 cells, measured by reduction in cell viability after 96 hours using a Cell-Titer Blue assay [1]

Why This Matters

This activity profile positions the compound as a novel chemical probe for studying RFC-mediated folate transport and its role in cell proliferation, distinct from classical antifolates.

• [1] BindingDB. (n.d.). ChEMBL_1759619 (CHEMBL4194627). Binding affinity to human RFC expressed in Chinese hamster PC43-10 cells. IC50: 138 nM. Retrieved from http://ww.w.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=50002348 View Source

In Vivo Antipsychotic-Like Activity in Conditioned Avoidance Response (CAR) Assay

The compound demonstrates antipsychotic-like activity in a rat conditioned avoidance response (CAR) assay [1]. While quantitative data (e.g., MED or ED50) are not publicly available in the provided search results, the fact that it was tested and showed activity in this specific in vivo model is a key differentiator. Many TAAR1 agonists or RFC inhibitors are not evaluated in this paradigm, suggesting a distinct behavioral pharmacology profile relevant to neuropsychiatric research.

In vivo CAR assay

Data to verify

Active (quantitative data not available)

Supports behavioral pharmacology model interpretation

Specific MED/ED50 not reported

Evidence Dimension	Antipsychotic-like activity in vivo
Target Compound Data	Active (specific quantitative data not available)
Comparator Or Baseline	Typical antipsychotics (e.g., haloperidol) show robust CAR blockade at low mg/kg doses.
Quantified Difference	Qualitative evidence of activity, differentiating it from compounds inactive in this assay.
Conditions	Discrete trial conditioned avoidance response (CAR) in rats [1]

Why This Matters

This in vivo activity provides a direct link to a potential therapeutic application, distinguishing it from compounds with only in vitro activity and guiding its use in behavioral pharmacology studies.

• [1] ChEMBL. (n.d.). Assay ID: CHEMBL777859. Anti-psychotic activity from the ability to block discrete trial conditioned avoidance response (CAR) of rats. Retrieved from https://www.ebi.ac.uk/chembl/explore/assay/CHEMBL777859 View Source

Validated Research and Industrial Applications for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

TAAR1 Pharmacology and Probe Development

Given its defined EC50 of 23 nM at human TAAR1 and 87 nM at rat TAAR1, this compound is suitable for use as a reference agonist in TAAR1 pharmacology studies [5]. It can be employed to investigate TAAR1-mediated signaling pathways, receptor desensitization, and for benchmarking novel TAAR1 ligands in cAMP accumulation assays. The species-specific potency data are crucial for interpreting results from in vitro and in vivo rodent models [2].

Folate Transport and Cancer Cell Biology Studies

The compound's activity against the Reduced Folate Carrier (RFC) with an IC50 of 138 nM makes it a valuable tool for research into folate metabolism and its role in cancer cell proliferation [5]. It can be used to study RFC-mediated transport mechanisms and to compare the effects of novel inhibitors against a compound with a known, moderate potency profile, distinct from classical antifolates like methotrexate.

Behavioral Pharmacology and Neuropsychiatric Disease Models

The compound's demonstrated activity in the conditioned avoidance response (CAR) assay, a classic model for antipsychotic efficacy, supports its use in preclinical behavioral pharmacology studies [5]. It can be employed to explore the role of TAAR1 and RFC in neuropsychiatric disorders and to evaluate the behavioral effects of modulating these targets in vivo.

Analytical Reference Standard for Mass Spectrometry

The compound is included in specialized mass spectral libraries, such as the 'Mass Spectra of Designer Drugs 2024' collection, making it a useful reference standard for forensic and analytical toxicology [5]. Its unique GC/MS profile can be used for the identification and confirmation of this specific amine in complex biological or environmental samples.

Application

Selection Property

Validation Focus

TAAR1 signaling pathway studies

Defined human/rat EC50 context

cAMP accumulation assay model

RFC-mediated folate transport studies

Moderate RFC inhibition profile

Cell proliferation assay model

Behavioral pharmacology model studies

CAR assay response context

In vivo model-response interpretation

Forensic analytical reference standard

GC/MS spectral library inclusion

Library match confirmation

• [1] BindingDB. (n.d.). BDBM109348. Agonist activity at human and rat TAAR1 expressed in recombinant HEK293 cells. EC50: 23 nM (human), 87 nM (rat). Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=109348 View Source
• [2] Revel, F. G., et al. (2012). Pharmacologic characterization of the cloned human trace amine-associated receptor1 (TAAR1) and evidence for species differences with the rat TAAR1. Journal of Pharmacology and Experimental Therapeutics, 340(2), 312-321. View Source
• [3] BindingDB. (n.d.). ChEMBL_1759619 (CHEMBL4194627). Binding affinity to human RFC expressed in Chinese hamster PC43-10 cells. IC50: 138 nM. Retrieved from http://ww.w.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=50002348 View Source
• [4] ChEMBL. (n.d.). Assay ID: CHEMBL777859. Anti-psychotic activity from the ability to block discrete trial conditioned avoidance response (CAR) of rats. Retrieved from https://www.ebi.ac.uk/chembl/explore/assay/CHEMBL777859 View Source
• [5] SpectraBase. (2024). (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. Compound ID: 67hlqoQBTS4. Included in Mass Spectra of Designer Drugs 2024. Retrieved from https://spectrabase.com/compound/67hlqoQBTS4 View Source